Cas no 497918-04-4 (Butanedioic acid, (2-nitroheptyl)-, dimethyl ester)

Butanedioic acid, (2-nitroheptyl)-, dimethyl ester structure
497918-04-4 structure
Product name:Butanedioic acid, (2-nitroheptyl)-, dimethyl ester
CAS No:497918-04-4
MF:C13H23NO6
MW:289.32482457161
CID:1532099

Butanedioic acid, (2-nitroheptyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-nitroheptyl)-, dimethyl ester
    • Butanedioic acid, 2-(2-nitroheptyl)-, 1,4-dimethyl ester
    • Inchi: 1S/C13H23NO6/c1-4-5-6-7-11(14(17)18)8-10(13(16)20-3)9-12(15)19-2/h10-11H,4-9H2,1-3H3
    • InChI Key: BHJFBIMYVYGOFP-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(CC([N+]([O-])=O)CCCCC)CC(OC)=O

Computed Properties

  • Exact Mass: 289.15259

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 378.4±32.0 °C(Predicted)
  • PSA: 95.74
  • pka: 8.00±0.13(Predicted)

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